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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Psb-CB5, a selective GPR18 antagonist used in

research. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing environmental impact.

Researchers, scientists, and drug development professionals handling Psb-CB5 must follow

these step-by-step guidelines for its disposal. While Psb-CB5 is not classified as a hazardous

substance according to the Globally Harmonized System (GHS), its bioactive nature

necessitates a cautious approach to waste management.

Chemical and Safety Data Summary
A clear understanding of the properties of Psb-CB5 is foundational to its safe handling and

disposal.

Property Value Source

Chemical Formula C20H17ClN2O2S [1]

Molecular Weight 384.88 g/mol [1][2][3][4]

CAS Number 1627710-30-8

Appearance Solid (powder)

Hazard Classification Not classified as hazardous
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Experimental Protocol: Deactivation and Disposal of
Psb-CB5
This protocol outlines a detailed methodology for the deactivation of Psb-CB5 prior to disposal.

Deactivation using activated carbon is a recommended best practice for bioactive compounds

that are not otherwise classified as hazardous, as it effectively adsorbs the compound,

minimizing its potential to impact the environment.

Materials:

Psb-CB5 waste (solid or in solution)

Activated carbon (powdered)

Appropriate waste container (e.g., a clearly labeled, sealable container for chemical waste)

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-

resistant gloves

Chemical fume hood

Procedure:

Preparation and PPE: Conduct all disposal procedures within a chemical fume hood. Wear

appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

For Psb-CB5 in Solution:

Estimate the amount of Psb-CB5 in the solution.

Add activated carbon to the solution at a ratio of approximately 10:1 (activated carbon to

estimated Psb-CB5 by weight).

Stir the mixture gently for at least 2 hours to ensure thorough adsorption.

For Solid Psb-CB5:
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Dissolve the solid Psb-CB5 waste in a minimal amount of a suitable solvent (e.g., DMSO,

ethanol).

Proceed with the steps for deactivating Psb-CB5 in solution.

Waste Segregation and Labeling:

The mixture containing the deactivated Psb-CB5 and activated carbon should be collected

in a designated chemical waste container.

Label the container clearly as "Deactivated Psb-CB5 Waste (with Activated Carbon)" and

include the date.

Disposal of Contaminated Materials: All materials that have come into contact with Psb-CB5,

such as pipette tips, gloves, and empty containers, should be placed in a separate, sealed

bag or container labeled "Psb-CB5 Contaminated Waste" for disposal as chemical waste.

Final Disposal: Arrange for the collection and disposal of the chemical waste containers

through your institution's Environmental Health and Safety (EHS) office or equivalent

authority. Do not dispose of any Psb-CB5 waste, either treated or untreated, in the regular

trash or down the drain.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Psb-CB5.
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Caption: Disposal workflow for Psb-CB5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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